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Compound of Interest

Compound Name: Paniculoside II

Cat. No.: B15145900 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Paniculoside II, a diterpene glycoside isolated from Stevia paniculata, presents a promising

natural compound for the development of novel topical therapies for inflammatory skin

disorders. Its therapeutic potential is attributed to its anticipated anti-inflammatory and

antioxidant properties. This document provides detailed application notes and experimental

protocols for the formulation and evaluation of Paniculoside II for topical delivery. The

methodologies described herein are based on established scientific principles and aim to guide

researchers in the preclinical assessment of Paniculoside II's efficacy and mechanism of

action in relevant skin models. While direct experimental data on the topical application of

Paniculoside II is emerging, the protocols are supported by research on structurally related

compounds, such as Picroside II, which has demonstrated significant anti-inflammatory effects

by modulating key signaling pathways.

Chemical Properties of Paniculoside II
A clear understanding of the physicochemical properties of Paniculoside II is essential for

formulation development.
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Property Value/Information Source

CAS Number 60129-64-8 [1]

Molecular Formula C26H40O [1]

Molecular Weight 496.6 g/mol [1]

Type of Compound Diterpenoid [1]

Solubility
Soluble in DMSO, Pyridine,

Methanol, Ethanol
[1]

Source
Stevia rebaudiana, Stevia

paniculata
[1]

Proposed Mechanism of Action in Skin Inflammation
Based on studies of the related compound Picroside II, the proposed anti-inflammatory

mechanism of Paniculoside II in the skin involves the modulation of key inflammatory signaling

pathways. It is hypothesized that Paniculoside II can suppress the activation of the NF-κB

pathway and reduce the production of pro-inflammatory cytokines.
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Caption: Proposed inhibition of the NF-κB signaling pathway by Paniculoside II.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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